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Compound of Interest

Compound Name: Thiodimethylsildenafil

Cat. No.: B1145479 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Thiodimethylsildenafil. Given the limited availability

of a specific Safety Data Sheet (SDS) for Thiodimethylsildenafil (CAS No. 1260112-90-0),

this guidance is primarily based on data for the structurally similar and well-documented

compound, Sildenafil Citrate. It is imperative to handle Thiodimethylsildenafil with the utmost

care, assuming it possesses similar hazardous properties.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of

Thiodimethylsildenafil and the related compound Sildenafil Citrate. This data is essential for

safe handling and storage.
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Property Thiodimethylsildenafil Sildenafil Citrate

CAS Number 1260112-90-0[1][2] 171599-83-0[3]

Molecular Formula C23H32N6O3S2[2] C28H38N6O11S[3]

Molecular Weight 504.67 g/mol [2] 666.7 g/mol [3]

Appearance -
White to off-white crystalline

powder[4]

Melting Point - 187-189°C[5]

Boiling Point - 698.72°C at 760 mmHg[5]

Solubility - 3.5 mg/mL in water[4]

Flash Point - 376.372°C[5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following PPE is

required when handling Thiodimethylsildenafil:

Eye Protection: Wear safety glasses with side-shields or goggles.[2]

Hand Protection: Impervious gloves, such as nitrile rubber, must be worn. Gloves should be

inspected before use and disposed of properly after handling the compound.[2]

Respiratory Protection: In case of insufficient ventilation or when handling in a way that

generates dust, a NIOSH-approved respirator is necessary.[2]

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.[2]

Operational Plan for Handling Thiodimethylsildenafil
A systematic approach to handling Thiodimethylsildenafil is crucial for laboratory safety.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2] Recommended long-term storage is at -20°C.[2]

The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Use:

All handling of Thiodimethylsildenafil should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2]

Minimize the generation of dust.[1]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the area where the compound is handled.[5]

3. Disposal Plan:

Dispose of waste in accordance with all applicable local, state, and federal regulations.

Contaminated materials and excess Thiodimethylsildenafil should be placed in a sealed,

labeled container for hazardous waste disposal.

Do not dispose of down the drain or into the environment.[6]

Emergency Response Plan
Immediate and appropriate action is critical in the event of an emergency.

1. Spills:

Evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection.
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For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place it

in a sealed container for disposal.[2]

Clean the spill area thoroughly with a suitable decontaminating agent.

2. Exposure:

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

3. Fire:

Use a dry chemical, carbon dioxide, foam, or water spray to extinguish the fire.[5]

Wear self-contained breathing apparatus and full protective gear.[2]

Experimental Protocol: Synthesis of Sildenafil (as a
proxy)
While a specific protocol for Thiodimethylsildenafil synthesis is not readily available, the

following outlines a general, improved synthesis of the related compound, Sildenafil, which

involves the formation of the pyrazolo[4,3-d]pyrimidin-7-one ring. This is provided for

informational purposes to illustrate the chemical steps that may be involved.

Materials:

Appropriate starting materials for the pyrazole and pyrimidinone rings
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Arylacetic acid

Potassium persulfate (K2S2O8)

Water

Solvents for extraction and purification

Methodology:

The key step involves the formation of the pyrazolo[4,3-d]pyrimidin-7-one ring.

An improved, gram-scale synthesis can be conducted in water using arylacetic acid as the

acyl source.

A cheap oxidant, K2S2O8, is utilized in the reaction medium.

This method is noted for being a greener and more cost-effective approach compared to

previous strategies.

The final product is then purified through appropriate methods such as crystallization or

chromatography.

Diagrams
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Workflow for Handling a Thiodimethylsildenafil Spill
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Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a Thiodimethylsildenafil spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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